2,3-Diacetoxypropanoyl chloride

• Molecular Formula: C7H9ClO5
• Molecular Weight: 208.59 g/mol
• IUPAC Name: (2-acetyloxy-3-chloro-3-oxopropyl) acetate
• InChI: InChI=1S/C7H9ClO5/c1-4(9)12-3-6(7(8)11)13-5(2)10/h6H,3H2,1-2H3
• InChI Key: VDRNKZIGPGTVPV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC(C(=O)Cl)OC(=O)C

Description

2,3-Diacetoxypropanoyl chloride is a useful research compound. Its molecular formula is C7H9ClO5 and its molecular weight is 208.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Thionyl chloride (62 ml, 0.86 mole) was added dropwise to 2,3-diacetoxypropanoic acid (14) in a flask to which a drop of N,N-dimethylformamide had been added. The mixture was then stirred at ambient temperature over night and then evaporated to a syrup at a temperature ≦40° C. The syrup was taken up in diethyl ether (60 ml) and activated charcoal (0.3 g) added. The mixture was then filtered through a tight glass filter and evaporated in vacuo (10 torr). The oily residue was distilled in a Kugelrohr apparatus to give 24.6 g (68%). Identity and purity checked by 1HNMR in CDCl3.